![molecular formula C12H16ClN3O3 B7464807 4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide](/img/structure/B7464807.png)
4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide, also known as DMNQ, is a synthetic compound that has been widely used in scientific research due to its unique properties. DMNQ is a redox-active compound that can generate reactive oxygen species (ROS), which makes it a valuable tool for studying oxidative stress and related pathways.
Mechanism of Action
4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide generates ROS through a redox cycling mechanism that involves the transfer of electrons between this compound and cellular components such as NADH and NADPH. This leads to the production of superoxide anion, hydrogen peroxide, and other ROS, which can cause oxidative damage to cellular components such as DNA, proteins, and lipids.
Biochemical and Physiological Effects:
This compound has been shown to induce a variety of biochemical and physiological effects, including mitochondrial dysfunction, activation of stress signaling pathways, and induction of apoptosis. This compound has also been shown to induce oxidative damage to cellular components, which can lead to cell death.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide in lab experiments is its ability to generate ROS in a controlled manner, which allows for the study of oxidative stress and related pathways. However, this compound also has limitations, including its potential toxicity and the need for careful handling and disposal due to its reactive properties.
Future Directions
There are several future directions for research on 4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide, including the development of new derivatives with improved properties, the study of its effects on specific cell types and pathways, and the development of new therapeutic approaches based on its ability to induce oxidative stress and apoptosis in cancer cells. Additionally, further research is needed to fully understand the mechanisms underlying this compound-induced oxidative stress and its potential role in the development of various diseases.
Synthesis Methods
The synthesis of 4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide involves several steps, including the reaction of 4-chloro-3-nitrobenzoyl chloride with N,N-dimethyl-1,3-propanediamine to yield 4-chloro-N,N-dimethyl-3-nitrobenzamide. This intermediate is then reacted with 1,3-dibromo-2-propanol to yield this compound.
Scientific Research Applications
4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide has been used in a variety of scientific research applications, including studies on oxidative stress, mitochondrial dysfunction, and apoptosis. This compound has been shown to induce oxidative stress in a variety of cell types, including cancer cells, and has been used as a tool to study the role of ROS in cancer cell growth and survival.
Properties
IUPAC Name |
4-chloro-N-[3-(dimethylamino)propyl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClN3O3/c1-15(2)7-3-6-14-12(17)9-4-5-10(13)11(8-9)16(18)19/h4-5,8H,3,6-7H2,1-2H3,(H,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFCCFFQHRWLVPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCCNC(=O)C1=CC(=C(C=C1)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.